Cas no 1421529-64-7 (3-[(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl]-1-(2-phenylethyl)urea)

• Product Name: 3-[(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl]-1-(2-phenylethyl)urea
• CAS No: 1421529-64-7
• MF: C₂₀H₂₄N₂O₂
• MW: 324.416765213013
• CID: 5820372
• PubChem ID: 71803649
• Update Time: 2025-06-15

3-[(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl]-1-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[(2-hydroxy-3,4-dihydro-1H-naphthalen-2-yl)methyl]-3-(2-phenylethyl)urea
• 3-[(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl]-1-(2-phenylethyl)urea
• VU0548249-1
• 1-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)-3-phenethylurea
• 1421529-64-7
• F6414-1455
• AKOS024555685

• Inchi： 1S/C20H24N2O2/c23-19(21-13-11-16-6-2-1-3-7-16)22-15-20(24)12-10-17-8-4-5-9-18(17)14-20/h1-9,24H,10-15H2,(H2,21,22,23)
• InChI Key： RUPDUGSAYJXEAP-UHFFFAOYSA-N
• SMILES： N(CC1(O)CCC2=C(C1)C=CC=C2)C(NCCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 324.183778013g/mol
• Monoisotopic Mass: 324.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-[(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl]-1-(2-phenylethyl)urea

Professional Introduction to Compound with CAS No. 1421529-64-7 and Product Name: 3-[(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl]-1-(2-phenylethyl)urea

The compound identified by the CAS number 1421529-64-7 and the product name 3-[(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl]-1-(2-phenylethyl)urea represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers aiming to develop novel therapeutic agents.

At the core of this compound's structure lies a tetrahydronaphthalene moiety, which is a fused ring system that contributes to its unique physicochemical properties. The presence of a hydroxy group at the 2-position of the tetrahydronaphthalene ring enhances its reactivity and potential for further functionalization. This feature is particularly relevant in the context of drug design, where modifications at specific positions can significantly influence biological activity.

The urea functional group in the molecule's name, 1-(2-phenylethyl)urea, plays a crucial role in modulating its interactions with biological targets. Urea-based compounds are well-known for their ability to form hydrogen bonds, a key interaction mechanism in many biological processes. The phenylethyl group further extends the compound's molecular framework, potentially influencing its solubility and bioavailability. These structural elements collectively contribute to the compound's potential as a lead molecule in pharmaceutical development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging machine learning algorithms and large-scale databases, scientists can rapidly screen compounds like 3-[(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl]-1-(2-phenylethyl)urea for specific targets. This approach has significantly accelerated the drug discovery process, allowing for more targeted and efficient development of novel therapeutics.

In vitro studies have begun to uncover the potential pharmacological properties of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. The hydroxy-tetrahydronaphthalen core has been identified as a key pharmacophore, contributing to binding affinity and specificity. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity. Techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to construct the desired molecular framework. The successful synthesis not only demonstrates synthetic prowess but also paves the way for scalable production, which is essential for preclinical and clinical studies.

One of the most exciting aspects of this compound is its potential in addressing unmet medical needs. Current research indicates that it may have applications in areas such as inflammation modulation and neuroprotection. The ability to modulate biological pathways with high precision is crucial for developing effective treatments without unintended side effects. This compound's unique structure provides a promising foundation for further exploration.

The integration of experimental data with computational modeling has become indispensable in modern drug discovery. By combining experimental techniques such as NMR spectroscopy and X-ray crystallography with computational methods like molecular dynamics simulations, researchers can gain deep insights into how this compound interacts with its biological targets. This holistic approach enhances our understanding of its pharmacological profile and aids in optimizing its design.

Future directions for research on 3-[(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl]-1-(2-phenylethyl)urea include exploring its interactions with complex biological systems and assessing its safety profile through toxicological studies. Additionally, investigating derivatives of this compound may reveal new leads with improved efficacy or reduced toxicity. The collaborative efforts of chemists, biologists, and pharmacologists are essential in realizing these goals.

The development of novel pharmaceuticals is a complex yet rewarding endeavor that relies on interdisciplinary collaboration and cutting-edge technology. Compounds like 1421529-64-7 exemplify the progress being made in drug discovery through innovative chemical design and rigorous scientific investigation. As our understanding of biological systems continues to grow, so too will our ability to develop targeted therapies that address complex diseases.